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Compound of Interest

Compound Name: Boc-his(3-ME)-OH

Cat. No.: B558305

Essential Safety and Handling Guide for Boc-
his(3-ME)-OH

For laboratory professionals engaged in drug development and scientific research, ensuring a
safe and compliant environment is paramount when handling chemical reagents. This guide
provides crucial safety and logistical information for the handling of Boc-his(3-ME)-OH, a
protected amino acid derivative. Adherence to these protocols is essential for mitigating risks
and ensuring the safety of laboratory personnel and the integrity of the research.

Personal Protective Equipment (PPE)

When handling Boc-his(3-ME)-OH, especially in its powdered form, appropriate personal
protective equipment must be worn to minimize exposure and prevent contamination. The
following table summarizes the recommended PPE.
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PPE Category Item

Specification

] Safety Glasses with Side-
Eye Protection .
Shields or Goggles

Chemical-resistant eye
protection is necessary to
prevent exposure from

splashes or airborne particles.

[1112][31[4]

Hand Protection Chemical-Resistant Gloves

Nitrile gloves are
recommended. It is advisable
to change them frequently,
especially if contact with the

substance is suspected.[1][3]

[4]1(5]

Body Protection Laboratory Coat

A full-coverage lab coat should
be worn to protect skin and
clothing from potential

contamination.[1][4][6]

) ) Dust Respirator (e.g., N95) or
Respiratory Protection

Use a dust respirator in case of

insufficient ventilation or when

Fume Hood handling the powder outside of
a fume hood.[3][4][5][7]
Non-permeable shoes are
Foot Protection Closed-Toe Shoes required to prevent chemical

contact with the feet.[1][4]

Operational and Disposal Plans

Handling and Storage:

o Engineering Controls: Handle Boc-his(3-ME)-OH in a well-ventilated area, preferably within

a chemical fume hood, to control exposure to dust and aerosols.[4][6]

o Weighing: When weighing the powdered compound, use anti-static techniques to minimize

dispersion.[4]
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o Storage: Keep the container tightly closed and store in a cool, dry place away from heat and
sources of ignition.[8]

» Hygiene: Wash hands thoroughly after handling the chemical and before eating, drinking, or
smoking.[8]

Disposal Plan:

The disposal of Boc-his(3-ME)-OH and its containers must be treated as hazardous waste.
Follow these steps for safe and compliant disposal:

o Waste Collection: Collect all solid waste, including unused or expired product and
contaminated disposables (e.g., weigh boats, gloves, wipes), in a designated, clearly
labeled, and sealed hazardous waste container.[3][9]

 Liquid Waste: Any solutions containing Boc-his(3-ME)-OH should be collected in a separate,
labeled hazardous waste container for aqueous or solvent waste, as appropriate.[9] Do not
pour chemical waste down the drain.[3]

o Container Decontamination: Triple rinse empty containers with a suitable solvent. The rinsate
must be collected and disposed of as hazardous liquid waste.[3]

» Final Disposal: Arrange for the disposal of all hazardous waste containers through your
institution's authorized hazardous waste management program, in accordance with local,
state, and federal regulations.[3]

Experimental Workflow

The following diagram illustrates the standard workflow for handling Boc-his(3-ME)-OH in a
laboratory setting, from preparation to disposal.
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Workflow for handling Boc-his(3-ME)-OH.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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